Cas no 1892-54-2 (Phenanthren-3-amine)

• Product Name: Phenanthren-3-amine
• CAS No: 1892-54-2
• MF: C₁₄H₁₁N
• MW: 193.243843317032
• MDL: MFCD00019108
• CID: 42151
• PubChem ID: 74691
• Update Time: 2025-05-26

Phenanthren-3-amine Chemical and Physical Properties

Names and Identifiers

• Phenanthren-3-amine
• 3-Phenanthrenamine
• 3-Amino-phenanthren
• 3-Aminophenanthrene
• 3-phenanthreneamine
• 3-Phenanthrylamine
• Phenanthren-3-ylamine
• Phenanthrene-3-amine
• Phenanthrene, 3-amino
• WLN: L B666J DZ
• NSC 141594
• AKOS015854988
• E77575
• A850213
• 1892-54-2
• 31408D985F
• FT-0756519
• AI3-17499
• CHEMBL84122
• AS-57007
• UNII-31408D985F
• J-523922
• BRN 2092693
• Q27256012
• CCRIS 7004
• DTXSID20172319
• phenanthren-3-yl-amine
• NSC141594
• SCHEMBL1758257
• NSC-141594
• DTXCID5094810
• DB-022707

• MDL： MFCD00019108
• Inchi： 1S/C14H11N/c15-12-8-7-11-6-5-10-3-1-2-4-13(10)14(11)9-12/h1-9H,15H2
• InChI Key： HUWRJSZODLRHMY-UHFFFAOYSA-N
• SMILES： NC1=CC=C2C=CC3C=CC=CC=3C2=C1

Computed Properties

• Exact Mass: 193.08900
• Monoisotopic Mass: 229.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.208
• Melting Point: 87.5°C
• Boiling Point: 319.47°C (rough estimate)
• Flash Point: 229°C
• Refractive Index: 1.5850 (estimate)
• PSA: 26.02000
• LogP: 4.15640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Other Chemical Reagents

Additional information on Phenanthren-3-amine

Comprehensive Overview of Phenanthren-3-amine (CAS No. 1892-54-2): Properties, Applications, and Research Insights

Phenanthren-3-amine (CAS No. 1892-54-2), a derivative of the polycyclic aromatic hydrocarbon phenanthrene, is a compound of significant interest in organic chemistry and materials science. Its molecular structure, featuring an amine group at the 3-position of the phenanthrene backbone, imparts unique chemical and physical properties. Researchers and industries value this compound for its versatility in synthesizing advanced materials, pharmaceuticals, and agrochemicals. The growing demand for Phenanthren-3-amine derivatives in high-performance applications underscores its relevance in modern scientific exploration.

One of the most frequently searched questions about Phenanthren-3-amine revolves around its synthesis methods. The compound is typically prepared through the reduction of 3-nitrophenanthrene or via palladium-catalyzed amination reactions. Recent advancements in green chemistry have also explored eco-friendly catalytic systems to improve yield and reduce waste. These innovations align with the global push toward sustainable chemical production, a topic gaining traction in academic and industrial forums.

The applications of Phenanthren-3-amine span multiple domains. In materials science, it serves as a precursor for conductive polymers and organic semiconductors, which are critical for flexible electronics and OLED technologies. The compound’s ability to form stable π-conjugated systems makes it a candidate for next-generation optoelectronic devices. Additionally, its role in pharmaceutical intermediates has been investigated, particularly in the development of bioactive molecules targeting neurological and inflammatory pathways.

Another hot topic linked to Phenanthren-3-amine is its environmental impact and biodegradation. As a polycyclic aromatic compound, its persistence in ecosystems has raised concerns. Recent studies focus on microbial degradation pathways and photocatalytic breakdown techniques to mitigate potential environmental risks. These discussions resonate with broader societal interests in pollution control and circular economy principles.

From a commercial perspective, the market demand for Phenanthren-3-amine is driven by its niche applications. Suppliers and manufacturers often highlight its purity grades (e.g., ≥98% HPLC) and customized packaging options to meet diverse research needs. Analytical techniques like GC-MS and NMR are routinely employed to ensure quality control, addressing another common query about how to verify Phenanthren-3-amine purity.

In summary, Phenanthren-3-amine (CAS No. 1892-54-2) exemplifies the intersection of fundamental research and practical innovation. Its multifaceted uses—from advanced materials to environmental science—make it a compelling subject for ongoing study. As industries increasingly prioritize sustainability and efficiency, this compound’s role is likely to expand, offering new opportunities for scientific and technological breakthroughs.